Cas no 1704098-97-4 (2-(4,6-dichloropyridin-3-yl)propan-2-amine)

• Product Name: 2-(4,6-dichloropyridin-3-yl)propan-2-amine
• CAS No: 1704098-97-4
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 6306047
• PubChem ID: 165883455
• Update Time: 2025-09-19

2-(4,6-dichloropyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)propan-2-amine
• EN300-1976674
• 1704098-97-4

• Inchi： 1S/C8H10Cl2N2/c1-8(2,11)5-4-12-7(10)3-6(5)9/h3-4H,11H2,1-2H3
• InChI Key： HUFLBHWCVYCGFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C)(C)N)Cl

Computed Properties

• Exact Mass: 204.0221037g/mol
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(4,6-dichloropyridin-3-yl)propan-2-amine

Professional Introduction to 2-(4,6-dichloropyridin-3-yl)propan-2-amine (CAS No. 1704098-97-4)

2-(4,6-dichloropyridin-3-yl)propan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1704098-97-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a pyridine ring substituted with chlorine atoms at the 4 and 6 positions, linked to a propylamine moiety at the 3-position. This configuration imparts distinct reactivity and binding characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The< strong>pyridine core is a ubiquitous motif in pharmaceuticals, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of chlorine atoms at the 4 and 6 positions enhances the electron-withdrawing effect, influencing the compound's electronic properties and potentially its bioactivity. The< strong>propylamine group at the 3-position adds a basic nitrogen atom, which can participate in hydrogen bonding or salt formation, further modulating the compound's pharmacokinetic profile.

Recent advancements in drug discovery have highlighted the importance of< strong>multifunctional scaffolds that can engage multiple targets or exhibit diverse biological activities. The structure of 2-(4,6-dichloropyridin-3-yl)propan-2-amine aligns well with this trend, offering a platform for designing molecules with enhanced therapeutic potential. For instance, studies have shown that pyridine derivatives can serve as inhibitors of kinases and other enzymes involved in cancer signaling pathways. The< strong>chlorinated pyridine ring may facilitate interactions with specific residues in these enzymes, leading to potent inhibitory effects.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. Research indicates that< strong>pyridine-based amine derivatives can exhibit antimicrobial and anti-inflammatory properties. The< strong>propylamine moiety may contribute to these effects by modulating immune responses or interfering with bacterial biofilm formation. Furthermore, the< strong>dichloropyridine substitution pattern could enhance binding affinity to certain biological targets, improving drug efficacy.

The synthesis of 2-(4,6-dichloropyridin-3-yl)propan-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions on halogenated pyridines and subsequent functional group transformations to introduce the propylamine group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with metabolic disorders and neurodegenerative diseases. The< strong>pyridine-chloroalkylamine structure appears to be crucial for these interactions, as modifications to the core scaffold often lead to significant changes in activity. Additionally, preclinical studies suggest that this compound may exhibit low toxicity profiles, making it a promising candidate for further development.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The< strong>CAS number 1704098-97-4 serves as a unique identifier for this compound, facilitating its use in research databases and regulatory submissions. As computational methods improve, virtual screening techniques are being employed to predict the biological activity of molecules like this one before experimental testing begins.

The future prospects for 2-(4,6-dichloropyridin-3-yl)propan-2-amine are promising, with ongoing research exploring its potential in various disease models. Innovations in drug delivery systems may further enhance its therapeutic efficacy by improving bioavailability and targeting specificity. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion,< strong>2-(4,6-dichloropyridin-3-yl)propan-2-amine (CAS No. 1704098-97-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its< strong>dichloropyridine core, combined with the< strong>propylamine group, provides a versatile scaffold for drug discovery efforts across multiple therapeutic areas. With continued research and development,< strong>this compound holds great promise for improving patient outcomes through innovative treatments.